2-(Piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine dihydrochloride

• IUPAC Name: 2-piperidin-4-yl-4-pyrrolidin-1-ylpyrimidine;dihydrochloride
• InChI: InChI=1S/C13H20N4.2ClH/c1-2-10-17(9-1)12-5-8-15-13(16-12)11-3-6-14-7-4-11;;/h5,8,11,14H,1-4,6-7,9-10H2;2*1H
• InChI Key: VSMSTQDDRAQBRW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC=C2)C3CCNCC3.Cl.Cl
• Molecular Formula: C13H22Cl2N4
• Molecular Weight: 305.2 g/mol

Description

“2-(Piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine dihydrochloride” is a chemical compound with the molecular formula C13H22Cl2N4. It has a molecular weight of 305.25. This compound is used for research purposes.

Molecular Structure Analysis

The InChI code for “2-(Piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine dihydrochloride” is 1S/C13H20N4.2ClH/c1-2-10-17(9-1)12-5-8-15-13(16-12)11-3-6-14-7-4-11;;/h5,8,11,14H,1-4,6-7,9-10H2;2*1H.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(Piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine dihydrochloride” include a molecular weight of 305.25. The compound is a salt. Unfortunately, specific information such as boiling point and storage conditions are not available.

Scientific Research Applications

Corrosion Inhibition

One of the significant applications of piperidine derivatives, including compounds structurally related to "2-(Piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine dihydrochloride," is in corrosion inhibition. Kaya et al. (2016) explored the adsorption and corrosion inhibition properties of three piperidine derivatives on iron, using quantum chemical calculations and molecular dynamics simulations. The study suggests these compounds' effectiveness in protecting metallic surfaces against corrosion, highlighting their potential in materials science and engineering (Kaya, Guo, Kaya, Tüzün, Obot, Touir, & Islam, 2016).

Antimicrobial Agents

Piperidine derivatives also show promise as antimicrobial agents. Imran et al. (2016) prepared and evaluated some 2-piperidinomethylamino-4-(7-H/substitutedcoumarin-3-yl)-6-chlorosubstitutedphenyl pyrimidines for their antimicrobial efficacy. The study revealed that these compounds possess significant antibacterial and antifungal activities, indicating their potential in developing new antimicrobial therapies (Imran, Alam, & Abida, 2016).

Medicinal Chemistry

In medicinal chemistry, the structural features of "2-(Piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine dihydrochloride" and its analogs facilitate the synthesis of compounds with notable biological activities. For example, Lan et al. (2014) reported on the synthesis and evaluation of novel sigma-1 receptor antagonists based on the pyrimidine scaffold for treating neuropathic pain. The study identifies derivatives with high affinity and selectivity for the sigma-1 receptor, offering a potential therapeutic avenue for neuropathic pain management (Lan, Chen, Cao, Zhang, Wang, Xu, Qiu, Zhang, Liu, Liu, & Zhang, 2014).

Synthetic Methodologies

The compound and its related derivatives serve as key intermediates in synthesizing complex molecular architectures. Smaliy et al. (2011) proposed a novel method for synthesizing 3-(pyrrolidin-1-yl)piperidine, emphasizing its importance in medicinal chemistry for producing large quantities efficiently (Smaliy, Chaykovskaya, Yurchenko, Lakhtadyr, Yurchenko, Shtil, & Kostuk, 2011).